Cas no 1342267-14-4 (2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide)

• Product Name: 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide
• CAS No: 1342267-14-4
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5782906
• PubChem ID: 64704694
• Update Time: 2025-07-16

2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide
• AKOS014031938
• 1342267-14-4
• EN300-1139945

• Inchi： 1S/C11H20N4O/c1-8(15-6-5-14-9(15)2)7-11(3,13-4)10(12)16/h5-6,8,13H,7H2,1-4H3,(H2,12,16)
• InChI Key： YCTJIUDWRCLFBC-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC(C)N1C=CN=C1C)NC)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide

Comprehensive Overview of 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide (CAS No. 1342267-14-4)

The compound 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide, identified by its CAS No. 1342267-14-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining an imidazole ring with a pentanamide backbone, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, as it may serve as a key intermediate or active ingredient in therapeutic agents.

In recent years, the demand for novel small-molecule compounds like 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide has surged, driven by advancements in precision medicine and targeted therapies. The compound's imidazole moiety is known for its role in modulating enzymatic activity, making it a valuable scaffold for designing inhibitors or agonists. Additionally, its methylamino and pentanamide groups enhance its solubility and bioavailability, critical factors in drug formulation. These attributes align with current trends in AI-driven drug discovery, where computational models predict compound efficacy before lab synthesis.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide in medicine?" Preliminary studies suggest its relevance in neurological disorders and metabolic diseases, owing to its ability to cross the blood-brain barrier and interact with specific receptors. Another hot topic is its synthetic pathway, with researchers exploring cost-effective and scalable production methods to meet industrial demands. These discussions are often fueled by the growing interest in green chemistry and sustainable pharmaceutical manufacturing.

From a structural-activity relationship (SAR) perspective, CAS No. 1342267-14-4 offers a rich platform for derivatization. Its methyl-substituted imidazole core can be modified to fine-tune binding affinity, while the pentanamide chain provides flexibility for functional group additions. Such versatility makes it a candidate for high-throughput screening in drug libraries. Moreover, its physicochemical properties, including logP and pKa, are frequently analyzed to predict pharmacokinetic behavior, a common focus in pharmacoinformatics studies.

The compound's nomenclature, 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide, reflects its intricate architecture, which is a subject of interest in cheminformatics and molecular modeling. Researchers often query: "How does the methyl group position affect the compound's stability?" or "What spectroscopic techniques are used to characterize this molecule?" Answers to these questions are vital for quality control and regulatory compliance in pharmaceutical production. Techniques like NMR, HPLC, and mass spectrometry are typically employed for validation.

In the context of intellectual property, CAS No. 1342267-14-4 has been referenced in several patents, highlighting its commercial potential. Companies investing in orphan drugs or rare disease treatments may find this compound particularly valuable due to its niche applications. Furthermore, its role in combinatorial chemistry aligns with the trend of accelerated drug development, where rapid synthesis and testing are prioritized to shorten time-to-market.

As the scientific community continues to explore 2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)pentanamide, its integration into personalized medicine frameworks remains a promising avenue. The compound's ability to interact with biomarkers and signaling pathways could pave the way for tailored therapies, a cornerstone of modern healthcare. With ongoing research and collaborative efforts, this molecule may soon transition from a laboratory curiosity to a clinically relevant entity.